Cas no 2228743-58-4 (2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene)

• Product Name: 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene
• CAS No: 2228743-58-4
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• CID: 6024060
• PubChem ID: 165789521
• Update Time: 2025-07-15

2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene
• 2228743-58-4
• 2-[2-(bromomethyl)prop-2-en-1-yl]-1,3,5-trimethylbenzene
• EN300-1926811

• Inchi： 1S/C13H17Br/c1-9-5-11(3)13(12(4)6-9)7-10(2)8-14/h5-6H,2,7-8H2,1,3-4H3
• InChI Key： KMUFDGQALLNYDL-UHFFFAOYSA-N
• SMILES： BrCC(=C)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 252.05136g/mol
• Monoisotopic Mass: 252.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene

Professional Introduction to Compound with CAS No. 2228743-58-4 and Product Name: 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene

The compound identified by the CAS number 2228743-58-4 and the product name 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons, specifically featuring a propenyl group attached to a trimethylbenzene core, which is further functionalized with a bromomethyl substituent. The unique structural configuration of this molecule makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

In recent years, the development of novel pharmaceutical agents has been heavily reliant on the availability of structurally diverse intermediates. The 1,3,5-trimethylbenzene backbone provides a stable aromatic system that can be readily modified through various chemical reactions. The presence of the bromomethyl group at the 2-position of the propenyl chain introduces reactivity that allows for further functionalization, making it an attractive building block for drug discovery efforts. This reactivity has been exploited in several synthetic pathways to create more complex molecules with therapeutic potential.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The bromomethyl group is particularly amenable to palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These reactions are cornerstone techniques in modern organic synthesis and have enabled the construction of complex molecular architectures from simpler precursors. The 2-2-(bromomethyl)prop-2-en-1-yl moiety thus serves as a versatile handle for introducing new functionalities into a molecule, which is crucial for developing novel drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated and brominated aromatic compounds in drug design. The trimethylbenzene core provides an excellent platform for introducing such substituents due to its stability and electronic properties. In particular, studies have shown that halogenated aromatic compounds can exhibit enhanced binding affinity to biological targets, leading to improved pharmacological activity. The compound in question may be explored as a precursor for synthesizing fluorinated derivatives, which could offer advantages in terms of metabolic stability and bioavailability.

The propenyl group attached to the trimethylbenzene ring also opens up possibilities for conformational diversity in derived molecules. This flexibility can be exploited to optimize pharmacokinetic properties such as solubility and permeability across biological membranes. In drug discovery pipelines, compounds with multiple points of interaction or conformational adaptability are often favored as they can better fit into biological binding pockets and exhibit reduced off-target effects.

From a synthetic chemistry perspective, the preparation of 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene involves strategic functionalization of propene derivatives coupled with aromatic ring systems. The synthesis likely begins with the bromination of propene or its derivatives followed by coupling with pre-formed trimethylbenzene precursors. Alternatively, directed functionalization strategies could be employed to introduce the bromomethyl group at the desired position while preserving the aromatic integrity of the ring system.

The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. For instance, halogenated aromatic compounds are frequently used as intermediates in polymer synthesis due to their ability to participate in cross-linking reactions. Additionally, they can serve as ligands or catalysts in various chemical transformations. The unique structure of this molecule may also make it suitable for developing novel agrochemicals that require specific interactions with biological targets.

As research continues to uncover new synthetic methodologies and applications for halogenated aromatics, compounds like 2228743-58-4 will likely play an increasingly important role in chemical innovation. The combination of its structural features—namely the bromomethyl group on a propenyl side chain attached to a trimethylbenzene core—makes it a promising candidate for further exploration in both academic and industrial settings. Future studies may focus on optimizing synthetic routes to improve yield and purity while exploring novel derivatives that could exhibit enhanced biological activity.

In conclusion, the compound identified by CAS number 2228743-58-4 and named 2-2-(bromomethyl)prop-2-en-1-yl-1,3,5-trimethylbenzene represents a fascinating molecule with broad potential applications in pharmaceuticals and materials science. Its unique structural features make it an attractive intermediate for synthetic chemists seeking to develop complex organic molecules with therapeutic or industrial relevance. As research progresses, this compound is poised to contribute significantly to advancements in chemical biology and drug discovery.